Acetazolamide sodium Acetazolamide sodium Acetazolamide sodium is an organic sodium salt. It contains an acetazolamide and an acetazolamide(1-).
Acetazolamide Sodium is the sodium salt of acetazolamide, a nonbacteriostatic sulfonamide derivative with diuretic and anticonvulsant properties. Acetazolamide is a potent inhibitor of carbonic anhydrase that plays an important role in the control of fluid secretion. Inhibition of this enzyme in the kidney results in a reduction in the availability of hydrogen ions for active transport in the renal tubule lumen, thereby leading to increased bicarbonate and cation excretion, and increased urinary volume. Reduced bicarbonate level in circulation induces reduction of intraocular pressure via osmotic mechanism. The anticonvulsant activity of acetazolamide may contribute to inhibition of carbonic anhydrase in the CNS, which decreases carbon dioxide tension in the pulmonary alveoli, thus increasing arterial oxygen tension.
See also: Acetazolamide (has active moiety).
Brand Name: Vulcanchem
CAS No.: 1424-27-7
VCID: VC20966078
InChI: InChI=1S/C4H6N4O3S2.Na/c1-2(9)6-3-7-8-4(12-3)13(5,10)11;/h1H3,(H2,5,10,11)(H,6,7,9);
SMILES: CC(=O)NC1=NN=C(S1)S(=O)(=O)[NH-].[Na+]
Molecular Formula: C4H6N4NaO3S2
Molecular Weight: 245.2 g/mol

Acetazolamide sodium

CAS No.: 1424-27-7

Cat. No.: VC20966078

Molecular Formula: C4H6N4NaO3S2

Molecular Weight: 245.2 g/mol

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Acetazolamide sodium - 1424-27-7

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Description Acetazolamide sodium is an organic sodium salt. It contains an acetazolamide and an acetazolamide(1-).
Acetazolamide Sodium is the sodium salt of acetazolamide, a nonbacteriostatic sulfonamide derivative with diuretic and anticonvulsant properties. Acetazolamide is a potent inhibitor of carbonic anhydrase that plays an important role in the control of fluid secretion. Inhibition of this enzyme in the kidney results in a reduction in the availability of hydrogen ions for active transport in the renal tubule lumen, thereby leading to increased bicarbonate and cation excretion, and increased urinary volume. Reduced bicarbonate level in circulation induces reduction of intraocular pressure via osmotic mechanism. The anticonvulsant activity of acetazolamide may contribute to inhibition of carbonic anhydrase in the CNS, which decreases carbon dioxide tension in the pulmonary alveoli, thus increasing arterial oxygen tension.
See also: Acetazolamide (has active moiety).
CAS No. 1424-27-7
Molecular Formula C4H6N4NaO3S2
Molecular Weight 245.2 g/mol
IUPAC Name sodium;(5-acetamido-1,3,4-thiadiazol-2-yl)sulfonylazanide
Standard InChI InChI=1S/C4H6N4O3S2.Na/c1-2(9)6-3-7-8-4(12-3)13(5,10)11;/h1H3,(H2,5,10,11)(H,6,7,9);
Standard InChI Key LLRSVYADPZJNGD-UHFFFAOYSA-N
SMILES CC(=O)NC1=NN=C(S1)S(=O)(=O)[NH-].[Na+]
Canonical SMILES CC(=O)NC1=NN=C(S1)S(=O)(=O)N.[Na]

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